Cas no 101432-45-5 (1,1'-Biphenyl, 4,4'-bis(ethylthio)-)

• Product Name: 1,1'-Biphenyl, 4,4'-bis(ethylthio)-
• CAS No: 101432-45-5
• MF: C₁₆H₁₈S₂
• MW: 274.444121837616
• CID: 1129398
• PubChem ID: 4026825
• Update Time: 2025-04-20

1,1'-Biphenyl, 4,4'-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4,4'-bis(ethylthio)-
• 1-ethylsulfanyl-4-(4-ethylsulfanylphenyl)benzene
• DTXSID70398623
• AB01329986-02
• EU-0000143
• SR-01000389219
• 4,4'-Bis-ethylsulfanyl-biphenyl
• NCGC00336598-01
• 4,4'-BIS(ETHYLTHIO)BIPHENYL
• 4,4'-BIS(ETHYLSULFANYL)-1,1'-BIPHENYL
• SCHEMBL9793575
• SR-01000389219-1
• AKOS001483213
• 101432-45-5

• Inchi： 1S/C16H18S2/c1-3-17-15-9-5-13(6-10-15)14-7-11-16(12-8-14)18-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： JGXMNYLRFCYSJM-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(=CC=1)SCC

Computed Properties

• Exact Mass: 274.08514
• Monoisotopic Mass: 274.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0